Cas no 59226-54-9 (1-benzyl-1,3-dimethylurea)

• Product Name: 1-benzyl-1,3-dimethylurea
• CAS No: 59226-54-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 379702
• PubChem ID: 307003
• Update Time: 2025-04-19

1-benzyl-1,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• Urea,N,N'-dimethyl-N'-(phenylmethyl)-
• 1-benzyl-1,3-dimethylurea
• AC1L7A1W
• AG-G-10762
• CTK5A9628
• NSC204703
• NSC-204703
• SureCN968919
• FCKPKRLCONVQKG-UHFFFAOYSA-N
• AKOS006241790
• SCHEMBL968919
• EN300-1074334
• Z177087670
• 59226-54-9
• DTXSID80308516

• Inchi： 1S/C10H14N2O/c1-11-10(13)12(2)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,11,13)
• InChI Key： FCKPKRLCONVQKG-UHFFFAOYSA-N
• SMILES： O=C(NC)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 1

Experimental Properties

• Density: 1.058
• Boiling Point: 369°C at 760 mmHg
• Flash Point: 177°C
• Refractive Index: 1.534
• PSA: 32.34000
• LogP: 1.84870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives